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Compound of Interest

Compound Name: Z-FY-CHO

Cat. No.: B063994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-FY-CHO, also known as Z-Phe-Tyr-CHO, is a potent and specific cell-permeable inhibitor of

cathepsin L[1][2][3][4]. It is a synthetic peptide aldehyde that acts as a reversible inhibitor of

this lysosomal cysteine protease[4]. Cathepsin L is involved in various physiological and

pathological processes, including protein degradation, antigen presentation, and tumor

metastasis. Z-FY-CHO has been utilized in research to study the roles of cathepsin L in cancer,

osteoporosis, and neurodegenerative diseases[1][5]. This document provides detailed

protocols for the dissolution and storage of Z-FY-CHO in dimethyl sulfoxide (DMSO) to ensure

its stability and efficacy for in vitro and in vivo studies.

Chemical Properties
A summary of the key chemical properties of Z-FY-CHO is presented in the table below.

Property Value Reference

Molecular Formula C₂₆H₂₆N₂O₅ [1]

Molecular Weight 446.50 g/mol [1]

Appearance White to off-white solid [1]

CAS Number 167498-29-5 [1]
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Solubility and Storage Recommendations
Proper dissolution and storage are critical for maintaining the activity of Z-FY-CHO. The

following table summarizes the recommended conditions.

Parameter Recommendation Reference

Solvent Dimethyl Sulfoxide (DMSO) [6]

Solubility in DMSO 100 mg/mL (223.96 mM) [7]

Storage of Solid
-20°C, sealed from moisture,

for up to 2 years
[2][3]

Storage of DMSO Stock

Solution

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Z-FY-CHO in DMSO.

Materials:

Z-FY-CHO powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath sonicator

Procedure:
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Equilibration: Allow the vial of Z-FY-CHO powder to equilibrate to room temperature for at

least 1 hour before opening to prevent condensation of moisture[2].

Weighing: Accurately weigh the desired amount of Z-FY-CHO powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.465 mg of Z-FY-CHO.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock

solution from 4.465 mg of Z-FY-CHO, add 1 mL of DMSO.

Mixing: Vortex the solution until the Z-FY-CHO is completely dissolved. If necessary, brief

sonication in a water bath can be used to aid dissolution[1]. Ensure the solution is clear and

free of particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month)[1][2].

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution is further diluted in the appropriate cell culture

medium.

Materials:

10 mM Z-FY-CHO stock solution in DMSO

Sterile cell culture medium

Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Z-FY-CHO stock solution at room temperature.
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Dilution: Prepare an intermediate dilution of the stock solution in cell culture medium if

necessary. For example, to achieve a final concentration of 10 µM, you can perform a 1:1000

dilution of the 10 mM stock solution directly into the final volume of cell culture medium.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can cause protein denaturation in the medium.

Application: Use the freshly prepared working solution immediately for your experiments. It is

recommended to prepare working solutions fresh for each experiment[2].

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing and storing Z-FY-CHO solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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